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This guide provides a comprehensive comparison of the experimentally verified and

theoretically predicted alpha decay pathway of Oganesson (Og), the heaviest element

synthesized to date. The stability and decay properties of such superheavy nuclei are of

fundamental interest to nuclear physics and chemistry, offering insights into the limits of nuclear

existence and the influence of relativistic effects on chemical properties. Understanding these

decay chains is crucial for the identification of new superheavy elements.

Quantitative Decay Data Summary
The primary isotope of Oganesson that has been synthesized and studied is ^{294}Og. Its

decay is characterized by a chain of alpha emissions, ultimately terminating in spontaneous

fission. The following table summarizes the key quantitative data for the alpha decay cascade

originating from ^{294}Og.
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Nuclide Half-Life (ms)
Primary Decay
Mode

Alpha Decay
Energy (MeV)

Daughter
Nuclide

^{294}Og 0.7 (approx.)[1] Alpha Decay 11.81 ^{290}Lv

^{290}Lv 14 (approx.)[2] Alpha Decay 11.69 ^{286}Fl

^{286}Fl 130 (approx.)

Spontaneous

Fission / Alpha

Decay

10.82 ^{282}Cn

^{282}Cn 0.8 (approx.)
Spontaneous

Fission
9.89 -

Note: Half-lives and decay energies for superheavy elements are subject to experimental

uncertainty due to the extremely low production rates (only a few atoms have been

synthesized). Theoretical models also provide a range of predicted values.

Alpha Decay Pathway of Oganesson-294
The following diagram illustrates the experimentally observed alpha decay chain of

Oganesson-294.

294Og 290Lvα (t½ ≈ 0.7 ms) 286Flα (t½ ≈ 14 ms) 282Cnα / SF (t½ ≈ 130 ms) Spontaneous FissionSF (t½ ≈ 0.8 ms)

Click to download full resolution via product page

Alpha decay chain of Oganesson-294.

Comparison with Alternative Decay Modes:
Spontaneous Fission
For superheavy nuclei, spontaneous fission (SF) is a significant and competing decay mode.[1]

[3] As the atomic number increases, the electrostatic repulsion between the large number of

protons in the nucleus becomes substantial, leading to a higher probability of the nucleus

spontaneously splitting into two or more smaller nuclei.[1] While ^{294}Og primarily undergoes

alpha decay, its decay products, particularly ^{286}Fl and ^{282}Cn, have significant
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spontaneous fission branches.[1][2] The competition between alpha decay and spontaneous

fission is a critical factor in determining the observable lifetime of superheavy elements.

Theoretical models, such as the liquid drop model and the nuclear shell model, are employed

to predict the stability of superheavy nuclei against spontaneous fission.[1] The concept of an

"island of stability" suggests that nuclei with certain "magic" numbers of protons and neutrons

will exhibit enhanced stability and longer half-lives.[1] While Oganesson lies beyond the

presently confirmed magic numbers, the study of its decay properties provides crucial data for

refining these theoretical models.

Experimental and Theoretical Methodologies
Experimental Protocol: Synthesis and Detection of
Oganesson-294
The experimental verification of Oganesson's decay pathway is a formidable challenge due to

its extremely short half-life and low production cross-section.

Synthesis: The synthesis of ^{294}Og was achieved at the Joint Institute for Nuclear

Research (JINR) in Dubna, Russia.[4] The experiment involved bombarding a target of

Californium-249 (^{249}Cf) with a high-intensity beam of Calcium-48 (^{48}Ca) ions

accelerated in a cyclotron.[5][6][7] The nuclear fusion reaction is as follows: ^{249}{98}Cf +

^{48}{20}Ca → ^{294}_{118}Og + 3n

Separation and Detection: The newly formed ^{294}Og atoms, recoiling from the target, are

separated from the unreacted beam particles and other reaction products using a gas-filled

recoil separator. These atoms are then implanted into a position-sensitive detector.

Decay Identification: The identification of the ^{294}Og atom is achieved by observing its

subsequent decay chain. The detector records the time and position of the implanted atom

and the subsequent alpha particles emitted during its decay. By correlating the sequence of

alpha decays with the known decay properties of the daughter and granddaughter nuclei

(e.g., ^{290}Lv and ^{286}Fl), the initial presence of ^{294}Og can be confirmed.[2] This

method is known as recoil-decay correlation.

Theoretical Framework: Predicting Decay Properties
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Theoretical models are indispensable for predicting the decay properties of superheavy

elements and for guiding experimental efforts.

Quantum Tunneling Models: These models are used to calculate the half-lives of alpha

decay.[1] They treat alpha decay as a quantum mechanical process where the alpha particle

tunnels through the potential barrier created by the nucleus. The half-life is highly sensitive to

the Q-value of the decay (the energy released).

Coulomb and Proximity Potential Models (CPPM): These are specific types of models used

to calculate the interaction potential between the alpha particle and the daughter nucleus,

which is a key component in determining the tunneling probability and, consequently, the

alpha decay half-life.[8]

Macroscopic-Microscopic Models: These models are used to calculate nuclear masses and,

from them, the Q-values for alpha decay.[2] They combine a macroscopic liquid-drop model

with microscopic shell corrections to account for the detailed structure of the nucleus.

The interplay between experimental data and theoretical predictions is crucial for advancing

our understanding of the nuclear landscape in the region of superheavy elements. The

confirmed alpha decay chain of Oganesson provides a critical benchmark for testing and

refining these theoretical frameworks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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